
Petasitenine: A Technical Overview of its
Chemical Properties, Biological Activity, and

Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Petasitenine, a pyrrolizidine alkaloid found in plants of the Petasites genus, is a compound of

significant interest to the scientific community due to its pronounced biological effects, notably

its hepatotoxicity and carcinogenicity. This technical guide provides a comprehensive overview

of Petasitenine, including its chemical identifiers, biological activity, mechanisms of action, and

relevant experimental methodologies.

Chemical Identity and Properties
Petasitenine is a macrocyclic pyrrolizidine alkaloid. Its unique chemical structure is responsible

for its biological activity and toxicity.
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Identifier Value Reference

CAS Number 60102-37-6 [1][2]

Molecular Formula C₁₉H₂₇NO₇ [1]

Molecular Weight 381.42 g/mol [1]

IUPAC Name

(1R,3'R,4R,6R,7R,11Z)-7-

hydroxy-3',6,7,14-

tetramethylspiro[2,9-dioxa-14-

azabicyclo[9.5.1]heptadec-11-

ene-4,2'-oxirane]-3,8,17-trione

[1]

InChI Key
CZQLULNMKQAIQL-

PFDMWMSASA-N
[1]

SMILES

C[C@@H]1C[C@@]2(--

INVALID-LINK--

C)C(=O)O[C@@H]3CCN(C/C

=C(\C3=O)/COC(=O)

[C@]1(C)O)C

[1]

Synonyms Fukinotoxin, NSC-279000 [1][3]

Biological Activity and Mechanism of Action
Petasitenine is primarily known for its toxicological properties. As a pyrrolizidine alkaloid, its

toxicity is mediated by its metabolic activation in the liver.

Hepatotoxicity
The primary toxic effect of Petasitenine is severe liver damage. It is a known hepatotoxin, and

its mechanism involves several cellular processes. The metabolic activation of Petasitenine by

cytochrome P450 enzymes in the liver leads to the formation of highly reactive pyrrolic esters.

These reactive metabolites can then alkylate cellular macromolecules, including proteins and

DNA, leading to cellular dysfunction and death.

Studies on pyrrolizidine alkaloids indicate that their hepatotoxicity is mediated through the

induction of apoptosis via both the intrinsic (mitochondrial) and extrinsic (death receptor)
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pathways. The intrinsic pathway involves the release of cytochrome c from the mitochondria,

leading to the activation of caspase-9 and subsequently caspase-3. The extrinsic pathway is

initiated by the binding of death ligands to their receptors, which activates caspase-8, also

leading to the activation of executioner caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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